Cas no 6336-42-1 (2-Amino-9-benzyl-6-chloropurine)

• Product Name: 2-Amino-9-benzyl-6-chloropurine
• CAS No: 6336-42-1
• MF: C₁₂H₁₀ClN₅
• MW: 259.694300174713
• CID: 959942
• PubChem ID: 236525
• Update Time: 2025-05-20

2-Amino-9-benzyl-6-chloropurine Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-6-chloropurin-2-amine
• 2-amino-6-chloro-9-benzyl-9H-purine
• 2-amino-6-chloro-9-benzylpurine
• 2-amino-9-benzyl-6-chloro-9H-purine
• 2-amino-9-benzyl-6-chloropurine
• 9-Benzyl-6-chlor-2-amino-9H-purin
• 9-benzyl-6-chloro-9h-purin-2-amine
• 9-benzyl-6-chloro-9H-purin-2-ylamine
• AC1L5WSX
• AC1Q3SUE
• AG-J-23006
• AR-1H5465
• CTK5B8813
• NSC39090
• DTXSID00284803
• AKOS022665717
• 2-Amino-9-benzyl-6-chloro-9H-purine; 6-Chloro-9-(phenylmethyl)-9H-purin-2-amine; N9-Benzyl-2-amino-6-chloropurine; NSC 39090
• F95760
• 6336-42-1
• starbld0019991
• SCHEMBL6272417
• 2-amino-9-N-benzyl-6-chloropurine
• NSC-39090
• XBAIDBLXRCQTCV-UHFFFAOYSA-N
• 2-Amino-9-benzyl-6-chloropurine

• Inchi： 1S/C12H10ClN5/c13-10-9-11(17-12(14)16-10)18(7-15-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,14,16,17)
• InChI Key： XBAIDBLXRCQTCV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)N(C=N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.0627
• Monoisotopic Mass: 259.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.51
• Boiling Point: 543°C at 760 mmHg
• Flash Point: 282.2°C
• Refractive Index: 1.75
• PSA: 69.62
• LogP: 2.69140

Additional information on 2-Amino-9-benzyl-6-chloropurine

Comprehensive Overview of 2-Amino-9-benzyl-6-chloropurine (CAS No. 6336-42-1): Properties, Applications, and Research Insights

2-Amino-9-benzyl-6-chloropurine (CAS No. 6336-42-1) is a specialized purine derivative with significant relevance in medicinal chemistry and biochemical research. This compound, characterized by its chloropurine backbone and benzyl substitution, has garnered attention for its potential applications in drug discovery and nucleotide analog synthesis. Researchers frequently explore its role as a building block for modified nucleosides, particularly in the development of antiviral and anticancer agents.

The molecular structure of 2-Amino-9-benzyl-6-chloropurine features a 6-chloropurine core, which enhances its reactivity in nucleophilic substitution reactions. This property makes it invaluable for synthesizing tailored purine derivatives. The benzyl group at the 9-position further modulates its solubility and binding affinity, a critical factor in designing bioactive molecules. Recent studies highlight its utility in creating kinase inhibitors, a hot topic in targeted cancer therapy, aligning with the growing demand for precision medicine solutions.

In the context of trending scientific inquiries, 2-Amino-9-benzyl-6-chloropurine is often associated with searches like "purine-based drug design" or "modified nucleosides for antiviral research." These keywords reflect the compound's alignment with current interests in RNA-targeting therapeutics, especially post-pandemic, where nucleotide analogs are scrutinized for broad-spectrum antiviral potential. Its chlorine substitution at the 6-position also makes it a candidate for probing enzyme-substrate interactions in biochemical assays.

From a synthetic perspective, the compound’s CAS No. 6336-42-1 serves as a unique identifier in chemical databases, ensuring traceability in regulatory and quality control workflows. Laboratories prioritize its use due to its stability under standard storage conditions and compatibility with common organic solvents. Notably, its amino group at the 2-position allows for further functionalization, enabling the creation of libraries for high-throughput screening—a technique dominating modern drug discovery pipelines.

Environmental and safety profiles of 2-Amino-9-benzyl-6-chloropurine adhere to standard laboratory handling protocols, with no significant ecological risks reported. This aspect resonates with the increasing focus on green chemistry principles in pharmaceutical manufacturing. As the industry shifts toward sustainable practices, compounds like this, with well-documented biodegradability data, gain prominence in research applications.

In summary, 2-Amino-9-benzyl-6-chloropurine (CAS No. 6336-42-1) exemplifies the intersection of traditional medicinal chemistry and cutting-edge therapeutic innovation. Its structural versatility and relevance to kinase research, nucleotide engineering, and small-molecule libraries ensure its continued utility in both academic and industrial settings. For researchers navigating the complexities of purine modifications or targeted drug design, this compound remains a cornerstone in advancing biochemical discoveries.